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Compound of Interest

Compound Name: GB1490

Cat. No.: B15610044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
This document provides a detailed protocol for the preparation of stock solutions of GB1490, a

potent and orally active inhibitor of Galectin-1. GB1490 has been shown to reverse Galectin-1-

induced apoptosis in Jurkat cells at low micromolar concentrations and exhibits high oral

bioavailability.[1] Proper preparation and storage of stock solutions are critical for obtaining

reproducible and reliable experimental results.
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Property Value Source

Molecular Weight 493.35 g/mol [1][2]

Chemical Formula C17H15Cl2FN4O4S2 [1]

CAS Number 2172866-22-5 [2]

Mechanism of Action
Inhibitor of Galectin-1 and

Galectin-3
[2]

Appearance Assumed to be a solid powder N/A

Recommended Solvent Dimethyl Sulfoxide (DMSO) [3][4][5]

Storage Conditions

Powder: -20°C for up to 3

years. Stock Solution: -20°C or

-80°C

[5]

Experimental Protocol: Preparation of a 10 mM
GB1490 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GB1490 in DMSO, a

common starting concentration for in vitro assays.[3]

Materials:

GB1490 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, nuclease-free pipette tips

Vortex mixer

Optional: Water bath or heat block
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Procedure:

Pre-handling:

Before opening, bring the vial of GB1490 powder to room temperature to prevent

condensation of moisture.

Gently tap the vial on a hard surface to ensure all the powder is at the bottom.[5]

Calculating the Mass of GB1490:

To prepare a 10 mM stock solution, the required mass of GB1490 can be calculated using

the following formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x

Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

493.35 g/mol / 1000 = 4.93 mg

Weighing GB1490:

Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it.

Carefully weigh the calculated mass of GB1490 (e.g., 4.93 mg) and add it to the tared

microcentrifuge tube.

Dissolving GB1490:

Add the calculated volume of DMSO (e.g., 1 mL for a 10 mM solution from 4.93 mg) to the

microcentrifuge tube containing the GB1490 powder.

Close the tube tightly and vortex for 1-2 minutes until the compound is completely

dissolved.[3]

Visually inspect the solution to ensure there are no visible particles.

If the compound does not dissolve completely, gentle warming (e.g., in a 37°C water bath)

or brief sonication may be applied.[3] However, it is crucial to first verify if GB1490 is

temperature-sensitive.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.[3][5]

Clearly label each aliquot with the compound name (GB1490), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C, protected from light.[3] When stored properly, the

stock solution should be stable for at least 6 months.[3]

Important Considerations:

DMSO Concentration in Assays: The final concentration of DMSO in cell-based assays

should typically be kept below 0.1% to 0.5% (v/v) to avoid solvent-induced toxicity or off-

target effects.[3][6] Always include a vehicle control (DMSO at the same final concentration)

in your experiments.

Aqueous Solubility: Small molecule inhibitors dissolved in DMSO may precipitate when

diluted into aqueous buffers.[4][6] To minimize this, make serial dilutions in DMSO first before

the final dilution into your aqueous experimental medium.[4]

Safety Precautions: Always handle GB1490 and DMSO in a well-ventilated area, wearing

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses.
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Experimental Workflow for GB1490 Stock Solution Preparation
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Caption: Workflow for preparing GB1490 stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15610044?utm_src=pdf-body-img
https://www.benchchem.com/product/b15610044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Signaling Pathway of GB1490 Action
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Caption: Inhibition of Galectin-1 by GB1490.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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